![molecular formula C19H16O6 B1227256 5-[2-(4-Ethoxy-2-hydroxyphenyl)-2-oxoethyl]-2-benzofurancarboxylic acid](/img/structure/B1227256.png)
5-[2-(4-Ethoxy-2-hydroxyphenyl)-2-oxoethyl]-2-benzofurancarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[2-(4-ethoxy-2-hydroxyphenyl)-2-oxoethyl]-2-benzofurancarboxylic acid is a stilbenoid.
Scientific Research Applications
Preparation and Synthesis : Research has focused on the preparation and synthesis of benzofuran derivatives, including those similar to 5-[2-(4-Ethoxy-2-hydroxyphenyl)-2-oxoethyl]-2-benzofurancarboxylic acid. For example, a study by Dudley, Morshed, and Hossain (2009) discussed the preparation of 3-ethoxycarbonyl benzofurans, highlighting methodologies that could be applicable to similar compounds (Dudley, Morshed, & Hossain, 2009).
Potential Cytotoxic Activities : Kossakowski, Ostrowska, Hejchman, and Wolska (2005) synthesized derivatives of benzofurancarboxylic acids and evaluated their cytotoxic potential, suggesting possible applications in cancer research (Kossakowski, Ostrowska, Hejchman, & Wolska, 2005).
Effects of Substituents in Synthesis : Suzuki, Horaguchi, Shimizu, and Abe (1983) studied the effects of substituents in the synthesis of benzofuran derivatives, which is crucial for understanding how different chemical groups affect the properties and applications of these compounds (Suzuki, Horaguchi, Shimizu, & Abe, 1983).
Inhibition of Enzymes : Ohemeng, Appollina, Nguyen, Schwender, Singer, Steber, Ansell, Argentieri, and Hageman (1994) synthesized benzofuran hydroxamic acids and evaluated them for their enzyme inhibitory activities, indicating potential applications in biochemistry and pharmacology (Ohemeng et al., 1994).
Liquid-Crystalline Networks : Kihara, Kato, Uryu, and Fréchet (1996) discussed the preparation of supramolecular liquid-crystalline networks using multifunctional hydrogen-bonding molecules, which could include benzofuran derivatives as components (Kihara, Kato, Uryu, & Fréchet, 1996).
Antimicrobial Properties : Ostrowska, Hejchman, Wolska, Kruszewska, and Maciejewska (2013) synthesized benzofurancarboxylates and assessed their antimicrobial properties, suggesting potential applications in combating microbial infections (Ostrowska et al., 2013).
Syntheses of Cyclic Hydroxamic Acids : Hartenstein and Sicker (1993) discussed the syntheses of cyclic hydroxamic acids and lactams with a benzoxazine skeleton, an area that may be related to the synthesis of complex benzofuran derivatives (Hartenstein & Sicker, 1993).
Properties
Molecular Formula |
C19H16O6 |
---|---|
Molecular Weight |
340.3 g/mol |
IUPAC Name |
5-[2-(4-ethoxy-2-hydroxyphenyl)-2-oxoethyl]-1-benzofuran-2-carboxylic acid |
InChI |
InChI=1S/C19H16O6/c1-2-24-13-4-5-14(16(21)10-13)15(20)8-11-3-6-17-12(7-11)9-18(25-17)19(22)23/h3-7,9-10,21H,2,8H2,1H3,(H,22,23) |
InChI Key |
BJEGHXIETXORPL-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=C(C=C1)C(=O)CC2=CC3=C(C=C2)OC(=C3)C(=O)O)O |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C(=O)CC2=CC3=C(C=C2)OC(=C3)C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.